Cas no 58902-44-6 (p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside)

p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside structure
58902-44-6 structure
Product Name:p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside
CAS No:58902-44-6
MF:C26H36ClNO16
MW:654.014148712158
CID:5733319
Update Time:2023-11-22

p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • α-D-Glucopyranosyl chloride, 2-(acetylamino)-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-, 4,6-diacetate
    • p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside
    • Acetic acid (2R,3S,4R,5R,6R)-2-acetoxymethyl-5-acetylamino-6-chloro-4-((2R,3R,4S,5S,6R)-3,4,5-triacetoxy-6-acetoxymethyl-tetrahydro-pyran-2-yloxy)-tetrahydro-pyran-3-yl ester
    • Inchi: 1S/C26H36ClNO16/c1-10(29)28-19-22(20(38-13(4)32)17(42-25(19)27)8-36-11(2)30)44-26-24(41-16(7)35)23(40-15(6)34)21(39-14(5)33)18(43-26)9-37-12(3)31/h17-26H,8-9H2,1-7H3,(H,28,29)/t17-,18-,19-,20-,21+,22-,23+,24-,25+,26+/m1/s1
    • InChI Key: CUDKECKUZKCNJP-GNIOKVDUSA-N
    • SMILES: [C@H]1(Cl)O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@H](O[C@@H]2O[C@H](COC(C)=O)[C@H](OC(C)=O)[C@H](OC(C)=O)[C@H]2OC(C)=O)[C@H]1NC(C)=O

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 716.4±60.0 °C(Predicted)
  • pka: 13.31±0.70(Predicted)

p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C502050-10mg
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside
58902-44-6
10mg
$155.00 2023-05-18
TRC
C502050-25mg
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside
58902-44-6
25mg
$345.00 2023-05-18
TRC
C502050-50mg
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside
58902-44-6
50mg
$666.00 2023-05-18
TRC
C502050-100mg
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside
58902-44-6
100mg
$1171.00 2023-05-18
TRC
C502050-250mg
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside
58902-44-6
250mg
$ 3000.00 2023-09-08
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